Cas no 941897-62-7 (2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 941897-62-7
• MF: C₂₀H₁₅BrO₇
• MW: 447.232905626297
• CID: 5429064
• PubChem ID: 16957400
• Update Time: 2025-05-19

2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F3293-0326
• 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate
• [2-(4-methoxyphenyl)-2-oxoethyl] 6-bromo-8-methoxy-2-oxochromene-3-carboxylate
• Z1723848915
• AKOS005442112
• STK354338
• VU0609113-1
• 941897-62-7

• Inchi： 1S/C20H15BrO7/c1-25-14-5-3-11(4-6-14)16(22)10-27-19(23)15-8-12-7-13(21)9-17(26-2)18(12)28-20(15)24/h3-9H,10H2,1-2H3
• InChI Key： LODQFWSXHLYDSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)OCC(C1C=CC(=CC=1)OC)=O)C(=O)O2)OC

Computed Properties

• Exact Mass: 446.00012g/mol
• Monoisotopic Mass: 446.00012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate

Recent Advances in the Study of 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS: 941897-62-7)

The compound 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS: 941897-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 941897-62-7, with researchers developing novel methodologies to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized multi-step synthesis route that significantly improved the scalability of this compound, making it more accessible for further pharmacological evaluations. The study emphasized the critical role of the bromo and methoxy substituents in stabilizing the coumarin core, which is essential for its biological activity.

In terms of biological activity, 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate has demonstrated promising anti-inflammatory and anticancer properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory effects on NF-κB signaling pathways, which are implicated in chronic inflammation and tumor progression. The researchers observed a dose-dependent reduction in pro-inflammatory cytokines in murine models, suggesting its potential as a lead compound for developing new anti-inflammatory agents.

Further investigations into the anticancer mechanisms of 941897-62-7 revealed its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer. A 2024 study in Molecular Cancer Therapeutics identified that the compound selectively targets cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. These findings underscore its potential as a chemotherapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

Despite these advancements, challenges remain in the clinical translation of 2-(4-methoxyphenyl)-2-oxoethyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating the development of prodrugs or nanoformulations to enhance its delivery. Additionally, toxicity profiles in long-term exposure scenarios are yet to be fully elucidated, highlighting the need for comprehensive preclinical assessments.

In conclusion, the latest research on 941897-62-7 underscores its potential as a multifaceted therapeutic agent with applications in inflammation and oncology. Continued efforts to optimize its synthesis, improve bioavailability, and elucidate its safety profile will be critical for advancing this compound toward clinical trials. The insights gained from these studies not only enhance our understanding of coumarin derivatives but also pave the way for the development of novel drugs targeting critical signaling pathways.